3-amino-N-(3,4-dichlorophenyl)-4-thiophen-2-yl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide

• IUPAC Name: 3-amino-N-(3,4-dichlorophenyl)-4-thiophen-2-yl-5,6,7,8-tetrahydrothieno[2,3-b]quinoline-2-carboxamide
• InChI: InChI=1S/C22H17Cl2N3OS2/c23-13-8-7-11(10-14(13)24)26-21(28)20-19(25)18-17(16-6-3-9-29-16)12-4-1-2-5-15(12)27-22(18)30-20/h3,6-10H,1-2,4-5,25H2,(H,26,28)
• InChI Key: FSGWUXQHQXBSSJ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=C3C(=C(SC3=N2)C(=O)NC4=CC(=C(C=C4)Cl)Cl)N)C5=CC=CS5
• Molecular Formula: C22H17Cl2N3OS2
• Molecular Weight: 474.4 g/mol

Description

This compound is a derivative of thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine. It is a versatile synthon used in the preparation of these derivatives. The compound has a bright-yellow color and forms crystals.

Synthesis Analysis

The compound can be synthesized using 3-amino-4-cyano-2-thiophenecarboxamides as synthons. The reaction of these compounds with 2,2,6-trimethyl-4H-1,3-dioxin-4-one (TMD) in xylene produces β-keto amides. These are then cyclized to thienopyrimidine-2,4-diones by heating with pyrrolidine in toluene using calcium chloride as a desiccant.

Molecular Structure Analysis

The molecular structure of the compound can be elucidated based on IR, 1H NMR, 13C NMR, and MS data. The compound has a bright-yellow color and forms crystals.

Chemical Reactions Analysis

The Suzuki–Miyaura (SM) coupling reaction is one of the most widely-applied transition metal catalysed carbon–carbon bond forming reactions. This reaction conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst.

Physical And Chemical Properties Analysis

The compound has a bright-yellow color and forms crystals. It has a melting point of 213-215 °C.

Scientific Research Applications

Synthetic Applications

One area of research focuses on the synthesis of novel heterocyclic compounds through the manipulation of thienoquinoline derivatives. For example, the synthesis of pyrimidine derivatives, Schiff bases, and s-triazolo compounds from similar precursors demonstrates the compound's utility in generating a diverse array of chemical structures, which could be pivotal in pharmaceutical and materials science research (Awad, Abdel-rahman, & Bakhite, 1991).

Future Directions

The compound is a versatile synthon used in the preparation of thieno[3,2-d]pyrimidine and thieno[3,4-b]pyridine derivatives. These derivatives represent an important class of chemical compounds with diverse biological activities. Therefore, the compound and its derivatives may have potential applications in the development of new pharmaceuticals.